Cas no 1006-41-3 (2-Bromofluorobenzoic Acid)

• Product Name: 2-Bromofluorobenzoic Acid
• CAS No: 1006-41-3
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD00055370
• CID: 40524
• PubChem ID: 1268169
• Update Time: 2025-07-20

2-Bromofluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluorobenzoic acid
• 3-bromo-4-fluorobenzoic acid
• RARECHEM AL BO 1996
• BUTTPARK 18\02-85
• 2-Bromo-4-Fluorobenzoic
• 2-bromo-4-fluorobenzioc acid
• 4-Fluoro-2-bromobenzoic acid
• 2-Bromofluorobenzoic Acid
• 2-Brom-4-fluor-benzoesaeure
• 2-bromo-4-fluoro-benzoic acid
• 4-Fluor-2-brom-benzoesaeure
• 4-fluoro-2-bromo-benzoic acid
• Benzoicacid, 2-bromo-4-fluoro-
• 2-Bromo-4-fluorobenzoicacid
• 2-Bromo-4-fluorobenzoicacid98%
• 2-BroMo-4-fluorobenzoic Acid, 97+%
• BENZOIC ACID, 2-BROMO-4-FLUORO-
• PubChem1314
• KSC175G1F
• 4-fluoro-2-bromo benzoic acid
• RRKPMLZRLKTDQV-UHFFFAOYSA-
• WT481
• 2-BROMO-4-FLUORBENZOIC ACID
• TD1032
• SBB063576
• NS00015543
• MFCD00055370
• AB01329757-02
• NCGC00338205-01
• 2-bromo-4-fluorobenzoate
• RRKPMLZRLKTDQV-UHFFFAOYSA-N
• B2887
• 1006-41-3
• AM20061069
• BP-12167
• InChI=1/C7H4BrFO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H,10,11)
• W-200628
• SCHEMBL111637
• SY011499
• PS-7895
• Z104509888
• AC-3909
• 2-Bromo-4-fluorobenzoic acid, 97%
• EN300-13701
• AKOS001286432
• 14632-85-0
• FT-0602374
• DTXSID00905622
• FT-0656618
• AB02279
• A16215
• CS-W002266
• 2-Bromo-4-fluorobenzoic acid,99%
• DB-005198
• 600-118-8

• MDL： MFCD00055370
• Inchi： 1S/C7H4BrFO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H,10,11)
• InChI Key： RRKPMLZRLKTDQV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)O)F
• BRN： 2614292

Computed Properties

• Exact Mass: 217.93800
• Monoisotopic Mass: 217.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder
• Density: 1.7218 (rough estimate)
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: 294.3°C at 760 mmHg
• Flash Point: 114.3℃
• Refractive Index: 1.4240 (estimate)
• Water Partition Coefficient: Soluble in water and methanol.
• PSA: 37.30000
• LogP: 2.28640
• Solubility: Not determined

2-Bromofluorobenzoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Bromofluorobenzoic Acid

Introduction to 2-Bromofluorobenzoic Acid (CAS No. 1006-41-3)

2-Bromofluorobenzoic Acid, with the chemical formula C₇H₄BrFO₃ and CAS number 1006-41-3, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of halogenated benzoic acids, characterized by the presence of both bromine and fluorine substituents on a benzene ring. The unique structural features of 2-Bromofluorobenzoic Acid make it a valuable intermediate in the synthesis of various biologically active molecules, including pharmaceuticals and agrochemicals.

The introduction of fluorine and bromine atoms into the benzoic acid framework enhances the electronic properties and reactivity of the molecule, making it a versatile building block for further functionalization. The bromine atom, in particular, provides a handle for nucleophilic substitution reactions, while the fluorine atom can influence both the metabolic stability and binding affinity of drug candidates. These attributes have positioned 2-Bromofluorobenzoic Acid as a cornerstone in medicinal chemistry.

In recent years, there has been growing interest in the applications of halogenated benzoic acids in drug discovery. One notable area of research involves the use of 2-Bromofluorobenzoic Acid as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2-Bromofluorobenzoic Acid, researchers have developed novel inhibitors that target specific kinases with high selectivity.

A particularly compelling study published in 2022 demonstrated the utility of 2-Bromofluorobenzoic Acid in the development of small-molecule inhibitors for Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in B-cell signaling, and its inhibition has shown promise in treating autoimmune disorders such as rheumatoid arthritis and chronic lymphocytic leukemia. The research utilized 2-Bromofluorobenzoic Acid as a key intermediate to synthesize a series of compounds that exhibited potent BTK inhibition both in vitro and in vivo.

The structural motif of 2-Bromofluorobenzoic Acid also finds applications in the design of antimicrobial agents. The combination of bromine and fluorine substituents imparts unique properties that can enhance the activity against resistant bacterial strains. A recent publication highlighted the use of derivatives of 2-Bromofluorobenzoic Acid in developing novel antibiotics that target bacterial enzymes essential for survival. These findings underscore the importance of halogenated benzoic acids in addressing the growing challenge of antibiotic resistance.

Beyond pharmaceutical applications, 2-Bromofluorobenzoic Acid has been explored in materials science, particularly in the synthesis of organic electronic materials. The electron-withdrawing nature of both bromine and fluorine atoms makes this compound an excellent candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have leveraged its reactivity to create novel copolymers with enhanced charge transport properties, contributing to advancements in flexible electronics.

The synthesis of 2-Bromofluorobenzoic Acid itself is another area where innovation continues to thrive. Traditional methods often involve multi-step processes that can be cumbersome and yield-limiting. However, recent advances in synthetic chemistry have led to more efficient routes, including catalytic methods that minimize waste and improve scalability. These developments are crucial for ensuring a steady supply of this valuable intermediate for industrial applications.

In conclusion, 2-Bromofluorobenzoic Acid(CAS No. 1006-41-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical research, offering opportunities for developing new drugs targeting various diseases. Additionally, its applications in materials science highlight its versatility beyond traditional chemical applications. As research continues to evolve, it is likely that new uses for 2-Bromofluorobenzoic Acid will emerge, further solidifying its importance in science and industry.